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Compound of Interest |

Benzene, 1,2-dimethoxy-3,4,5-
Compound Name:

trinitro-
CAS No.: 17418-07-4
Cat. No.: B103376

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The information provided in this guide for 1,2-dimethoxy-3,4,5-trinitrobenzene is
based on available scientific literature and extrapolated data from analogous compounds due
to the limited specific information on this particular molecule. Researchers should exercise
caution and validate all procedures and data in a controlled laboratory setting.

Introduction

1,2-Dimethoxy-3,4,5-trinitrobenzene, also known as 3,4,5-trinitroveratrole, is a highly nitrated
aromatic compound. Its structure, featuring a benzene ring substituted with two methoxy
groups and three nitro groups, suggests its potential utility as an energetic material or as a key
intermediate in the synthesis of complex, electron-deficient molecules. The presence of three
electron-withdrawing nitro groups significantly influences the chemical and physical properties
of the benzene ring, making it a subject of interest in materials science and synthetic chemistry.
This guide provides a comprehensive overview of its theoretical synthesis, predicted properties,
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and necessary safety protocols, grounded in the established chemistry of polynitro-aromatic
compounds.

Molecular Structure and Properties

The fundamental properties of 1,2-dimethoxy-3,4,5-trinitrobenzene are derived from its
chemical structure.

Property Value Source

1,2-dimethoxy-3,4,5-

UPAC Name trinitrobenzene
Synonyms 3,4,5-Trinitroveratrol
Molecular Formula CsH7N30s
Molecular Weight 273.16 g/mol

Expected to be a crystalline
Appearance o ) Inferred
solid, likely yellow in color.

Not experimentally determined.
] ] Expected to be significantly
Melting Point ] o Inferred
higher than its dinitro- and

mononitro- precursors.

Expected to have low solubility
. in water and higher solubility in
Solubility ] ) Inferred
organic solvents like acetone,

and DMSO.

Synthesis of 1,2-Dimethoxy-3,4,5-trinitrobenzene: A
Theoretical Approach

The synthesis of 1,2-dimethoxy-3,4,5-trinitrobenzene would logically proceed from the nitration
of 1,2-dimethoxybenzene (veratrole). However, achieving controlled trinitration to the specific
3,4,5-positions presents a significant synthetic challenge due to the directing effects of the
methoxy groups and the increasing deactivation of the ring with each added nitro group.
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The methoxy groups are ortho-, para-directing. The initial nitration of veratrole would likely yield
a mixture of nitro-isomers. Further nitration becomes progressively more difficult and requires
harsh conditions, which can lead to side reactions such as oxidation and the formation of by-
products. Studies on the nitration of similar compounds like 1,3,5-trimethoxybenzene have
shown that achieving high yields of the trinitro-derivative can be problematic, often resulting in
complex product mixtures.[1]

Proposed Synthetic Workflow

This proposed workflow is a multi-step process designed to selectively introduce the three nitro
groups.
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Caption: Proposed multi-step synthesis of 1,2-dimethoxy-3,4,5-trinitrobenzene.

Experimental Protocol (Theoretical)

PART 1: Mononitration of 1,2-Dimethoxybenzene

o Reaction Setup: In a flask cooled in an ice bath, slowly add a stoichiometric amount of nitric
acid to a solution of 1,2-dimethoxybenzene in concentrated sulfuric acid.
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o Temperature Control: Maintain the reaction temperature below 10°C to minimize side
reactions.

» Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Workup: Upon completion, pour the reaction mixture over crushed ice and extract the
product with an organic solvent.

 Purification: Purify the resulting 1,2-dimethoxy-4-nitrobenzene by recrystallization or column
chromatography.

PART 2: Dinitration

 Nitrating Mixture: Prepare a nitrating mixture of fuming nitric acid and concentrated sulfuric
acid.

e Reaction: Slowly add the purified mononitro-product to the nitrating mixture, maintaining a
low temperature.

o Reaction Time: Allow the reaction to stir for several hours at a slightly elevated temperature
to drive the reaction to completion.

« |solation: Isolate the 1,2-dimethoxy-4,5-dinitrobenzene by precipitation on ice, followed by
filtration.

PART 3: Trinitration

e Forcing Conditions: This step requires highly forcing conditions. A mixed acid containing
oleum (sulfuric acid with dissolved SOs) may be necessary.

o Controlled Addition: The dinitro-product should be added portion-wise to the cooled, stirred
mixed acid.

o Careful Monitoring: The reaction is highly exothermic and must be carefully controlled to
prevent runaway reactions and decomposition.

e Product Isolation and Purification: Isolation would likely involve careful quenching on ice,
followed by extraction and extensive purification by chromatography to separate the desired
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trinitro-product from isomers and by-products.

Spectroscopic Characterization (Predicted)

While experimental spectra for 1,2-dimethoxy-3,4,5-trinitrobenzene are not readily available, its
expected spectroscopic features can be predicted based on its structure.

Spectroscopy Predicted Features

A single aromatic proton singlet is expected due

to the symmetrical substitution pattern. Two

1H NMR . _
singlets corresponding to the two methoxy
groups would also be present.
Six distinct signals in the aromatic region are
expected for the six non-equivalent carbon
13C NMR

atoms of the benzene ring. Two signals for the

methoxy carbons would also be observed.

Strong absorption bands characteristic of the
nitro group (NO2) at approximately 1520-1560
IR Spectroscopy cm~1 (asymmetric stretching) and 1340-1380
cm~1 (symmetric stretching) would be
prominent. C-O stretching for the methoxy

groups would also be present.

The molecular ion peak (M+) would be expected
M Spect . at m/z = 273.16. Fragmentation patterns would
ass Spectrometr
P Y likely involve the loss of nitro and methoxy

groups.

Potential Applications

The high nitrogen content and the presence of multiple nitro groups suggest that 1,2-
dimethoxy-3,4,5-trinitrobenzene could have applications as an energetic material. The density
and detonation velocity of related trinitro-aromatic compounds are often high.[2][3][4]
Furthermore, this compound could serve as a valuable precursor in organic synthesis.
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Reduction of the nitro groups would yield the corresponding triamine, a potentially useful
building block for the synthesis of heterocyclic compounds and other complex molecules.

Safety and Handling

Polynitro-aromatic compounds are hazardous and must be handled with extreme caution.[5]

Hazard Identification

o Explosive Potential: As a trinitro-aromatic compound, it should be treated as potentially
explosive and sensitive to shock, friction, and heat.

» Toxicity: Aromatic nitro-compounds are known to be toxic.[5] The most prominent acute
health hazard is cyanosis, with chronic exposure potentially leading to anemia.[5] They can
be absorbed through the skin.[5]

o Skin and Eye Irritation: Likely to be a skin and eye irritant.[6]

Recommended Safety Precautions

e Engineering Controls: Work should be conducted in a well-ventilated fume hood, preferably
within a blast shield.[7]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
face shield, flame-retardant lab coat, and chemical-resistant gloves.[8]

» Handling: Avoid creating dust. Use non-sparking tools. Do not eat, drink, or smoke in the
handling area.[3]

e Storage: Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.

[7]

o Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.

First Aid Measures
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[7]

o Skin Contact: Immediately wash with soap and water. Remove contaminated clothing. Seek
medical attention if irritation persists.[7]

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek immediate
medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Conclusion

1,2-Dimethoxy-3,4,5-trinitrobenzene is a molecule with interesting potential, primarily as an
energetic material or a synthetic intermediate. However, the lack of readily available
experimental data necessitates a cautious and well-informed approach to its synthesis and
handling. The theoretical pathways and predicted properties outlined in this guide are intended
to provide a foundation for further research into this and other highly nitrated aromatic
compounds. The significant safety hazards associated with polynitro-aromatics underscore the
critical importance of stringent safety protocols in any experimental investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b103376?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

